Cas no 2248220-38-2 ((2R)-2-(Oxepan-4-yl)propanoic acid)
(2R)-2-(Oxepan-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2248220-38-2
- (2R)-2-(Oxepan-4-yl)propanoic acid
- EN300-6505611
-
- Inchi: 1S/C9H16O3/c1-7(9(10)11)8-3-2-5-12-6-4-8/h7-8H,2-6H2,1H3,(H,10,11)/t7-,8?/m1/s1
- InChI Key: JUWXKCNBPFEMGM-GVHYBUMESA-N
- SMILES: O1CCCC(CC1)[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
(2R)-2-(Oxepan-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505611-0.05g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 0.05g |
$2026.0 | 2025-03-14 | |
| Enamine | EN300-6505611-0.1g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 0.1g |
$2123.0 | 2025-03-14 | |
| Enamine | EN300-6505611-0.25g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 0.25g |
$2220.0 | 2025-03-14 | |
| Enamine | EN300-6505611-0.5g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 0.5g |
$2317.0 | 2025-03-14 | |
| Enamine | EN300-6505611-1.0g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 1.0g |
$2412.0 | 2025-03-14 | |
| Enamine | EN300-6505611-2.5g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 2.5g |
$4728.0 | 2025-03-14 | |
| Enamine | EN300-6505611-5.0g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 5.0g |
$6996.0 | 2025-03-14 | |
| Enamine | EN300-6505611-10.0g |
(2R)-2-(oxepan-4-yl)propanoic acid |
2248220-38-2 | 95.0% | 10.0g |
$10375.0 | 2025-03-14 |
(2R)-2-(Oxepan-4-yl)propanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2R)-2-(Oxepan-4-yl)propanoic acid
(2R)-2-(Oxepan-4-yl)propanoic acid: A Comprehensive Overview
(2R)-2-(Oxepan-4-yl)propanoic acid, with the CAS number 2248220-38-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a propanoic acid moiety attached to an oxepane ring system. The stereochemistry at the second carbon atom, denoted by the (R) configuration, plays a crucial role in determining its physical and chemical properties.
The oxepane ring, a seven-membered cyclic ether, contributes to the compound's stability and bioavailability. Recent studies have highlighted the potential of (2R)-2-(Oxepan-4-yl)propanoic acid as a precursor in the synthesis of bioactive molecules. Its ability to form stable amides and esters makes it a valuable building block in medicinal chemistry.
From a structural perspective, the molecule's chirality is a key feature that influences its interaction with biological systems. The (R) configuration at the second carbon ensures selective binding to specific receptors, which is critical in drug design. Researchers have explored its use in developing enantiomerically pure compounds, which are essential for modern pharmacotherapy.
Recent advancements in synthetic methodologies have improved the scalability and efficiency of producing (2R)-2-(Oxepan-4-yl)propanoic acid. Techniques such as asymmetric catalysis and enzymatic resolution have enabled the cost-effective synthesis of this compound on an industrial scale. These developments are pivotal for its application in large-scale pharmaceutical manufacturing.
In terms of applications, this compound has shown promise in various therapeutic areas. For instance, it has been investigated as a potential lead compound in anti-inflammatory drug development. Its ability to modulate inflammatory pathways makes it a candidate for treating conditions such as arthritis and other inflammatory disorders.
Moreover, studies have demonstrated that (2R)-2-(Oxepan-4-yl)propanoic acid exhibits selective activity against certain enzymes, suggesting its potential use in enzyme inhibition studies. This property could be exploited in developing novel therapeutic agents targeting metabolic disorders or neurodegenerative diseases.
The compound's solubility and permeability characteristics are also areas of active research. Understanding these properties is crucial for optimizing its bioavailability when used as an active pharmaceutical ingredient (API). Researchers are exploring various formulation strategies to enhance its pharmacokinetic profile, ensuring efficient delivery to target sites within the body.
In conclusion, (2R)-2-(Oxepan-4-yl)propanoic acid stands out as a versatile molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent advancements in synthetic techniques and biological studies, positions it as a valuable asset in contemporary chemical research.
2248220-38-2 ((2R)-2-(Oxepan-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)